Reticulol Reticulol Reticulol is a member of isocoumarins.
Reticulol is a natural product found in Streptomyces mobaraensis with data available.
Brand Name: Vulcanchem
CAS No.: 26246-41-3
VCID: VC0541258
InChI: InChI=1S/C11H10O5/c1-5-3-6-4-7(12)10(15-2)9(13)8(6)11(14)16-5/h3-4,12-13H,1-2H3
SMILES: CC1=CC2=CC(=C(C(=C2C(=O)O1)O)OC)O
Molecular Formula: C11H10O5
Molecular Weight: 222.19 g/mol

Reticulol

CAS No.: 26246-41-3

Cat. No.: VC0541258

Molecular Formula: C11H10O5

Molecular Weight: 222.19 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Reticulol - 26246-41-3

Specification

Description Reticulol is a member of isocoumarins.
Reticulol is a natural product found in Streptomyces mobaraensis with data available.
CAS No. 26246-41-3
Molecular Formula C11H10O5
Molecular Weight 222.19 g/mol
IUPAC Name 6,8-dihydroxy-7-methoxy-3-methylisochromen-1-one
Standard InChI InChI=1S/C11H10O5/c1-5-3-6-4-7(12)10(15-2)9(13)8(6)11(14)16-5/h3-4,12-13H,1-2H3
Standard InChI Key LREZRXWUEZCZRU-UHFFFAOYSA-N
SMILES CC1=CC2=CC(=C(C(=C2C(=O)O1)O)OC)O
Canonical SMILES CC1=CC2=CC(=C(C(=C2C(=O)O1)O)OC)O
Appearance Solid powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator